Cas no 175548-95-5 (2-amino-4-carbamoyl-4,4-difluorobutanoic acid)

• Product Name: 2-amino-4-carbamoyl-4,4-difluorobutanoic acid
• CAS No: 175548-95-5
• MF: C₅H₈F₂N₂O₃
• MW: 182.125428199768
• CID: 1361599
• PubChem ID: 10702558
• Update Time: 2025-06-12

2-amino-4-carbamoyl-4,4-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• Glutamine, 4,4-difluoro-
• 2-amino-4-carbamoyl-4,4-difluorobutanoic acid
• 175548-95-5
• GFRKSCVVDVJWRU-UHFFFAOYSA-N
• 2,5-Diamino-4,4-difluoro-5-oxopentanoic acid
• EN300-1387212
• 4-difluoroglutamine

• Inchi： 1S/C5H8F2N2O3/c6-5(7,4(9)12)1-2(8)3(10)11/h2H,1,8H2,(H2,9,12)(H,10,11)
• InChI Key： GFRKSCVVDVJWRU-UHFFFAOYSA-N
• SMILES： FC(C(N)=O)(CC(C(=O)O)N)F

Computed Properties

• Exact Mass: 182.05034
• Monoisotopic Mass: 182.05029845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.4
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 106.41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-4-carbamoyl-4,4-difluorobutanoic acid

Introduction to 2-Amino-4-Carbamoyl-4,4-Difluorobutanoic Acid (CAS No. 175548-95-5)

2-Amino-4-carbamoyl-4,4-difluorobutanoic acid (CAS No. 175548-95-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound is characterized by its amino, carbamoyl, and difluoro functional groups, which contribute to its distinct chemical behavior and biological activity.

The molecular structure of 2-amino-4-carbamoyl-4,4-difluorobutanoic acid consists of a butanoic acid backbone with an amino group at the 2-position, a carbamoyl group at the 4-position, and two fluorine atoms at the 4-position as well. The presence of these functional groups imparts specific physicochemical properties that make it an interesting candidate for various biochemical studies and drug development initiatives.

In recent years, the study of 2-amino-4-carbamoyl-4,4-difluorobutanoic acid has been driven by its potential as a modulator of protein-protein interactions (PPIs). PPIs play a crucial role in many cellular processes, including signal transduction, cell cycle regulation, and apoptosis. By modulating these interactions, compounds like 2-amino-4-carbamoyl-4,4-difluorobutanoic acid can potentially influence disease pathways and offer new therapeutic strategies.

One of the key areas of research involving 2-amino-4-carbamoyl-4,4-difluorobutanoic acid is its role in the inhibition of specific enzymes. For instance, studies have shown that this compound can act as an inhibitor of certain kinases, which are enzymes involved in phosphorylation reactions. Kinase inhibitors are a class of drugs that have shown promise in treating various cancers and inflammatory diseases. The ability of 2-amino-4-carbamoyl-4,4-difluorobutanoic acid to selectively inhibit kinases makes it a valuable tool in drug discovery and development.

Beyond its enzymatic inhibition properties, 2-amino-4-carbamoyl-4,4-difluorobutanoic acid has also been explored for its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into their active form through metabolic processes within the body. This approach can enhance the pharmacokinetic properties of a drug, such as improving solubility, stability, and bioavailability. Research has indicated that 2-amino-4-carbamoyl-4,4-difluorobutanoic acid can be designed as a prodrug to target specific tissues or cells, thereby reducing systemic side effects and increasing therapeutic efficacy.

The synthesis of 2-amino-4-carbamoyl-4,4-difluorobutanoic acid involves several steps that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the use of fluorination reactions to introduce the difluoro groups and subsequent functional group manipulations to form the amino and carbamoyl groups. Advances in synthetic chemistry have made it possible to produce this compound on a larger scale, facilitating its use in both academic research and industrial applications.

In addition to its therapeutic potential, 2-amino-4-carbamoyl-4,4-difluorobutanoic acid has also been studied for its use in diagnostic imaging. Fluorinated compounds are often used in positron emission tomography (PET) imaging due to their ability to label biomolecules with radioactive isotopes. The unique chemical structure of 2-amino-4-carbamoyl-4,4-difluorobutanoic acid makes it suitable for labeling with fluorine isotopes, which can be used to visualize specific biological processes or disease states.

The safety profile of 2-amino-4-carbamoyl-4,4-difluorobutanoic acid is another important aspect of its research and development. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses with minimal toxicity. However, ongoing research is necessary to fully understand its long-term effects and potential side effects in humans. Clinical trials are currently underway to evaluate the safety and efficacy of this compound in various disease models.

In conclusion, 2-amino-4-carbamoyl-4,4-difluorobutanoic acid (CAS No. 175548-95-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for further investigation into its therapeutic potential as an enzyme inhibitor, prodrug, and diagnostic imaging agent. As research continues to advance our understanding of this compound's properties and mechanisms of action, it is likely to play an increasingly important role in the development of new treatments for various diseases.